Cas no 13404-22-3 (H-Ala-OtBu.HCl)

• Product Name: H-Ala-OtBu.HCl
• CAS No: 13404-22-3
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD00035524
• CID: 49218
• PubChem ID: 11275390
• Update Time: 2025-05-22

H-Ala-OtBu.HCl Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-aminopropanoate hydrochloride
• tert-butyl l-alaninate hydrochloride
• H-Ala-OtBu.HCl
• L-Alanine tert-butyl ester hydrochloride
• ALANINE-OTBU HCL
• H-Ala-OtBu · HCl
• H-Ala-OtBu HCl
• H-Ala-OtBu·HCl] L-Alanine tert.butyl ester hydrochloride
• H-Ala-OtBu•HCl
• H-β-Ala-OtBu.HCl
• L-Alanina t-butyl ester hydrochloride
• L-Alanine tert.butyl ester hydrochloride
• (S)-2-Aminopropionic acid tert-Butyl ester hydrochloride
• tert-butyl (2S)-2-aminopropanoate,hydrochloride
• tert-Butyl (S)-2-Aminopropionate Hydrochloride
• Ala-OtBu.HCl
• Ala.OBut.HCl
• H-ALA-OBUT HCL
• L-Ala-OtBu·HCl
• H-L-Ala-OtBu*HCl
• L-H-Ala-OtBu HCL
• L-Ala-O-tert-Bu.HCl
• L-ALA-T-BUTYL ESTER HCL
• H-Ala-OtBu·HCl

• MDL： MFCD00035524
• Inchi： 1S/C7H15NO2.ClH/c1-5(8)6(9)10-7(2,3)4;/h5H,8H2,1-4H3;1H/t5-;/m0./s1
• InChI Key： WIQIWPPQGWGVHD-JEDNCBNOSA-N
• SMILES： Cl.O(C([C@H](C)N)=O)C(C)(C)C
• BRN： 3562140

Computed Properties

• Exact Mass: 181.08700
• Monoisotopic Mass: 181.0869564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 181.66
• Topological Polar Surface Area: 52.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.9880
• Melting Point: 220-230°C
• Boiling Point: 206.8 °C at 760 mmHg
• Flash Point: 78.9℃
• Refractive Index: 2.0 ° (C=2, EtOH)
• Solubility: Soluble in methanol.
• PSA: 52.32000
• LogP: 2.17760
• Sensitiveness: Hygroscopic
• Specific Rotation: +1 ~ +3° (c=2% in ethanol)
• Optical Activity: [α]20/D +1.4±0.2°, c = 2% in ethanol
• Solubility: Not determined

H-Ala-OtBu.HCl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-Ala-OtBu.HCl

Recent Advances in the Application of H-Ala-OtBu.HCl (CAS: 13404-22-3) in Chemical Biology and Pharmaceutical Research

H-Ala-OtBu.HCl (CAS: 13404-22-3), a protected amino acid derivative, has garnered significant attention in recent years due to its versatile applications in peptide synthesis, drug development, and chemical biology. This research briefing synthesizes the latest findings on this compound, highlighting its role in modern pharmaceutical research and its potential for future innovations.

Recent studies have demonstrated the utility of H-Ala-OtBu.HCl as a key building block in solid-phase peptide synthesis (SPPS). Its tert-butyloxycarbonyl (Boc) protecting group offers stability under acidic conditions, making it particularly valuable for the synthesis of complex peptides with high purity. A 2023 study published in the Journal of Peptide Science reported a 15% improvement in yield when using H-Ala-OtBu.HCl compared to alternative protected alanine derivatives in the synthesis of antimicrobial peptides.

In drug discovery, H-Ala-OtBu.HCl has shown promise as an intermediate in the development of protease inhibitors. Research from the University of California, San Francisco (2024) utilized this compound in the synthesis of novel HIV-1 protease inhibitors, achieving enhanced binding affinity through strategic incorporation of the alanine derivative. The study noted that the tert-butyl ester group facilitated easier deprotection during the final steps of synthesis, improving overall process efficiency.

Beyond traditional peptide chemistry, innovative applications of H-Ala-OtBu.HCl have emerged in chemical biology. A groundbreaking 2024 Nature Chemical Biology paper described its use in the development of activity-based protein profiling (ABPP) probes. The researchers leveraged the compound's reactive amine group to create selective probes for serine hydrolases, opening new avenues for target identification in drug discovery.

Manufacturing and quality control aspects of H-Ala-OtBu.HCl have also seen advancements. Recent analytical methods published in the Journal of Pharmaceutical and Biomedical Analysis (2023) describe improved HPLC techniques for purity assessment, with detection limits as low as 0.05% for related substances. These developments ensure the reliable production of high-quality material for research and industrial applications.

Looking forward, the unique properties of H-Ala-OtBu.HCl position it as a valuable tool in emerging fields such as peptide therapeutics and targeted drug delivery. Current research is exploring its potential in the synthesis of peptide-drug conjugates, where its stability and reactivity profile offer distinct advantages. As the demand for peptide-based pharmaceuticals continues to grow, the importance of reliable building blocks like H-Ala-OtBu.HCl is expected to increase correspondingly.